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Compound of Interest

Compound Name: 3-Hydroxymorindone

Cat. No.: B1446836 Get Quote

For Immediate Use by Laboratory and Research Professionals

This document provides critical safety and logistical information for the proper disposal of 3-
Hydroxymorindone, a compound utilized in scientific research. Adherence to these

procedures is essential to ensure personnel safety and environmental compliance. Due to the

absence of a specific Safety Data Sheet (SDS) for 3-Hydroxymorindone, a cautious

approach, treating the compound as potentially hazardous, is mandated.

Hazard Assessment and Classification
While specific toxicity data for 3-Hydroxymorindone is not readily available, its chemical

structure as an anthraquinone derivative warrants a high degree of caution. Structurally similar

compounds, such as Emodin, are recognized as antineoplastic agents[1]. Therefore, for

disposal purposes, 3-Hydroxymorindone should be handled as a cytotoxic and potentially

carcinogenic material.

Key Hazard Considerations:

Cytotoxicity: Substances that are toxic to cells.[2][3][4]

Genotoxicity: Potential to damage genetic material.

Carcinogenicity: Potential to cause cancer.
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The following table summarizes the available information and the inferred hazard classification

for 3-Hydroxymorindone.
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Property Data Disposal Consideration

Chemical Name
1,3,5,6-tetrahydroxy-2-

methylanthracene-9,10-dione

The anthraquinone structure is

associated with potential

hazards.

Molecular Formula C₁₅H₁₀O₆[5][6]

Not directly indicative of

disposal method, but

necessary for waste manifest

documentation.

Structural Class Anthraquinone

Many anthraquinone

derivatives are used as dyes

and some have been identified

as emerging environmental

contaminants[7][8]. Some are

also investigated for

antineoplastic properties,

suggesting potential

cytotoxicity.

Toxicity Data No specific data available.

Assume the compound is

hazardous and cytotoxic based

on structural analogs.

Inferred Classification Cytotoxic Waste

Must be segregated and

disposed of according to

cytotoxic waste regulations to

mitigate risks to healthcare

workers and the

environment[3][4].

Primary Disposal Method High-Temperature Incineration

Incineration at temperatures

up to 1200°C is required to

completely destroy cytotoxic

compounds[2]. This should be

performed by a licensed

hazardous waste disposal

company[9][10].
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Personal Protective Equipment (PPE)
When handling 3-Hydroxymorindone and its waste, all personnel must wear appropriate PPE

to prevent exposure.

Gloves: Two pairs of chemotherapy-grade gloves.

Gown: A disposable, solid-front gown.

Eye Protection: Safety goggles and a face shield.

Respiratory Protection: A NIOSH-approved respirator may be necessary if there is a risk of

aerosolization.

Step-by-Step Disposal Protocol
The proper disposal of 3-Hydroxymorindone waste is critical and must be performed with

precision.

Step 1: Segregation at the Point of Generation Immediately segregate all waste contaminated

with 3-Hydroxymorindone from other waste streams.[3][9] This includes:

Unused or expired 3-Hydroxymorindone.

Contaminated lab supplies (e.g., pipette tips, vials, gloves, gowns, bench paper).

Solutions containing 3-Hydroxymorindone.

Contaminated sharps (e.g., needles, scalpels).

Step 2: Use Designated Cytotoxic Waste Containers

Sharps: Place all contaminated sharps into a rigid, puncture-resistant container with a purple

lid, clearly labeled as "Cytotoxic Sharps Waste".[9][11]

Solid Waste: Place all non-sharp contaminated items into a designated purple bag or a rigid

container with a purple lid.[2][9] These containers must be clearly labeled with the cytotoxic

hazard symbol.
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Liquid Waste: Collect liquid waste containing 3-Hydroxymorindone in a leak-proof, sealable

container, also labeled as cytotoxic waste.

Step 3: Labeling and Storage

All waste containers must be clearly labeled with "Cytotoxic Waste" and the biohazard

symbol.

Store the sealed waste containers in a secure, designated area with limited access until

collection.

Step 4: Professional Disposal

Arrange for the collection and disposal of the cytotoxic waste by a licensed and certified

hazardous waste management company.

Do not dispose of 3-Hydroxymorindone down the drain or in regular trash.

The primary method of disposal for cytotoxic waste is high-temperature incineration.[2][9]

Spill Management
In the event of a spill, immediate and appropriate action is necessary.

Evacuate and Secure the Area: Alert others and restrict access to the spill area.

Don Appropriate PPE: Before cleaning, ensure you are wearing the full required PPE.

Contain the Spill:

Powder: Gently cover the spill with wetted absorbent pads to avoid raising dust.

Liquid: Cover the spill with absorbent pads.

Clean the Area: Clean the spill area thoroughly with a detergent solution, followed by clean

water.
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Dispose of Cleanup Materials: All materials used for cleanup must be disposed of as

cytotoxic waste in the appropriate purple-lidded container.

Experimental Workflow & Disposal Decision
Process
The following diagram illustrates the workflow for handling and disposing of 3-
Hydroxymorindone.
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Handling 3-Hydroxymorindone
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Caption: Disposal workflow for 3-Hydroxymorindone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1446836?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Emodin
https://www.trikonclinicalwaste.co.uk/cytotoxic-waste-management-safe-storage-handling-and-disposal-practices/
https://www.cleanaway.com.au/waste/cytotoxic-waste/
https://www.danielshealth.ca/knowledge-centre/how-do-you-dispose-cytotoxic-waste
https://pubchem.ncbi.nlm.nih.gov/compound/86012754
https://pubchem.ncbi.nlm.nih.gov/compound/86012754
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxymorindone
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxymorindone
https://pmc.ncbi.nlm.nih.gov/articles/PMC10786786/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10786786/
https://www.researchgate.net/figure/Methods-used-to-degrade-anthraquinone-dyes_tbl1_340880394
https://www.stericycle.co.uk/en-gb/resource-centre/blog/what-is-cytotoxic-waste
https://www.stericycle.co.uk/en-gb/resource-centre/blog/what-is-cytotoxic-waste
https://www.cdhfinechemical.com/images/product/msds/37_943879094_Anthraquinone-CASNO-84-65-1-MSDS.pdf
https://riskmanagement.sites.olt.ubc.ca/files/2021/09/CHEM-SWP-007-Cytotoxic-Substances-Waste-Management.pdf
https://www.benchchem.com/product/b1446836#3-hydroxymorindone-proper-disposal-procedures
https://www.benchchem.com/product/b1446836#3-hydroxymorindone-proper-disposal-procedures
https://www.benchchem.com/product/b1446836#3-hydroxymorindone-proper-disposal-procedures
https://www.benchchem.com/product/b1446836#3-hydroxymorindone-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1446836?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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